Cas no 64707-06-8 (Acetic acid, (4-chlorophenoxy)-, 2-phenoxyethyl ester)

Acetic acid, (4-chlorophenoxy)-, 2-phenoxyethyl ester structure
64707-06-8 structure
Product Name:Acetic acid, (4-chlorophenoxy)-, 2-phenoxyethyl ester
CAS No:64707-06-8
MF:C16H15ClO4
MW:306.740904092789
CID:389588
PubChem ID:71371428
Update Time:2025-04-19

Acetic acid, (4-chlorophenoxy)-, 2-phenoxyethyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, (4-chlorophenoxy)-, 2-phenoxyethyl ester
    • 2-phenoxyethyl 2-(4-chlorophenoxy)acetate
    • 2-Phenoxyethyl (4-chlorophenoxy)acetate
    • 64707-06-8
    • DTXSID10794362
    • Inchi: 1S/C16H15ClO4/c17-13-6-8-15(9-7-13)21-12-16(18)20-11-10-19-14-4-2-1-3-5-14/h1-9H,10-12H2
    • InChI Key: IQGDUPNAVWDTSJ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)OCC(=O)OCCOC1C=CC=CC=1

Computed Properties

  • Exact Mass: 306.0658866g/mol
  • Monoisotopic Mass: 306.0658866g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 44.8Ų
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